Cas no 175136-09-1 (5-Bromo-4-methoxy-7-methylindane)

• Product Name: 5-Bromo-4-methoxy-7-methylindane
• CAS No: 175136-09-1
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 134356
• PubChem ID: 2775017
• Update Time: 2025-06-25

5-Bromo-4-methoxy-7-methylindane Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxy-7-methyl-2,3-dihydro-1H-indene
• 1H-Indene,5-bromo-2,3-dihydro-4-methoxy-7-methyl-
• HMS547M07
• 5-BROMO-4-METHOXY-7-METHYLINDANE
• AKOS015912334
• 5-bromo-4-methoxy-7-methylindane, AldrichCPR
• 175136-09-1
• 1H-Indene, 5-bromo-2,3-dihydro-4-methoxy-7-methyl-
• FT-0620139
• bupropionhydrochloride
• SCHEMBL6168776
• DTXSID90379333
• Maybridge1_002207
• TS-00718
• W-206110
• CS-0360733
• 5-Bromo-4-methoxy-7-methylindane

• MDL： MFCD00173680
• Inchi： 1S/C11H13BrO/c1-7-6-10(12)11(13-2)9-5-3-4-8(7)9/h6H,3-5H2,1-2H3
• InChI Key： IKBZAUYPBWFMDI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1OC)CCC2

Computed Properties

• Exact Mass: 240.01500
• Monoisotopic Mass: 240.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 311.0±42.0 °C at 760 mmHg
• Flash Point: 130.2±13.9 °C
• Refractive Index: 1.572
• PSA: 9.23000
• LogP: 3.25480
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Bromo-4-methoxy-7-methylindane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-Bromo-4-methoxy-7-methylindane

Introduction to 5-Bromo-4-methoxy-7-methylindane (CAS No. 175136-09-1)

5-Bromo-4-methoxy-7-methylindane, identified by its Chemical Abstracts Service (CAS) number 175136-09-1, is a significant compound in the realm of pharmaceutical and biochemical research. This indane derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of bromine, methoxy, and methyl substituents on the indane core imparts distinct chemical properties that make it a valuable scaffold for drug discovery.

The indane moiety itself is a fused bicyclic aromatic system, consisting of a benzene ring linked to a cyclohexane ring. This structural motif is known for its stability and versatility in forming hydrogen bonds, making it a preferred choice in the design of bioactive molecules. In 5-Bromo-4-methoxy-7-methylindane, the bromine atom at the 5-position provides a reactive site for further functionalization, while the methoxy group at the 4-position and the methyl group at the 7-position contribute to the compound's overall electronic and steric environment.

Recent advancements in computational chemistry have highlighted the importance of such indane derivatives in drug design. Studies have demonstrated that modifications at specific positions on the indane core can significantly alter binding affinity to biological targets. For instance, the bromine substituent in 5-Bromo-4-methoxy-7-methylindane can be readily engaged in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing more complex molecular architectures.

The pharmaceutical industry has been exploring indane derivatives for their potential as kinase inhibitors, particularly in targeting diseases like cancer. The structural features of 5-Bromo-4-methoxy-7-methylindane align well with this goal, as indanes are known to interact effectively with protein kinases. Moreover, the methoxy group can serve as a hydrogen bond acceptor, enhancing interactions with polar residues in the active site of enzymes.

In vitro studies have begun to uncover the pharmacological profile of 5-Bromo-4-methoxy-7-methylindane. Initial assays suggest that this compound exhibits moderate activity against certain kinases, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are promising and warrant further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of 5-Bromo-4-methoxy-7-methylindane involves multi-step organic transformations, starting from commercially available precursors. The key steps typically include bromination, methylation, and subsequent functional group manipulations to achieve the desired substitution pattern. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

The role of computational modeling in understanding the behavior of 5-Bromo-4-methoxy-7-methylindane cannot be overstated. Molecular dynamics simulations have been used to predict how this compound interacts with biological targets at an atomic level. These simulations provide insights into binding modes, energetics, and conformational changes, which are critical for designing next-generation drugs.

Ethical considerations are paramount when developing new pharmaceuticals. While 5-Bromo-4-methoxy-7-methylindane shows promise in preclinical studies, it is essential to conduct thorough toxicological assessments before moving to human trials. This ensures that any potential risks are identified early in the development process.

The broader impact of indane derivatives on drug discovery extends beyond cancer treatment. Research indicates that these compounds may also have applications in neurological disorders and infectious diseases. The structural flexibility of indanes allows chemists to fine-tune properties such as solubility and metabolic stability, making them adaptable for various therapeutic needs.

The future direction of research on 5-Bromo-4-methoxy-7-methylindane includes exploring its analogs with different substitution patterns. By systematically varying substituents on the indane core, scientists can identify novel compounds with enhanced potency and selectivity. Additionally, combination therapies involving multiple indane derivatives may offer synergistic effects in treating complex diseases.

In conclusion,5-Bromo-4-methoxy-7-methylindane (CAS No. 175136-09-1) represents a compelling example of how structural modifications can lead to bioactive molecules with therapeutic potential. Its unique combination of substituents makes it a versatile scaffold for drug discovery efforts across multiple disease areas.